Cas no 109-15-9 (Propanoic acid,2-methyl-, octyl ester)

• Product Name: Propanoic acid,2-methyl-, octyl ester
• CAS No: 109-15-9
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 162857
• Update Time: 2025-11-07

Propanoic acid,2-methyl-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, octyl ester
• acetyl 2-methylpropanoate
• isobutyric acid, octyl ester
• n-octyl isobutyrate
• octyl 2-methylpropanoate
• ent24265
• FEMA 2808
• Octylisobutyrat
• OCLyl Isobutyrate
• OCTYL ISOBUTYRATE
• octyl isobutanoate
• N OCTYL ISOBUTYRATE
• CAPRYLYL ISOBUTYRATE
• ENT 24265
• octyl2-methylpropanoate

• Inchi： 1S/C12H24O2/c1-4-5-6-7-8-9-10-14-12(13)11(2)3/h11H,4-10H2,1-3H3
• InChI Key： PQCYCHFQWMNQRJ-UHFFFAOYSA-N
• SMILES： O(CCCCCCCC)C(=O)C(C)C

Computed Properties

• Exact Mass: 200.17772

Experimental Properties

• Color/Form: Colorless to yellowish liquid with cool herbal aroma
• Density: 0.856 g/mL at 25 °C(lit.)
• Melting Point: -56°C (estimate)
• Boiling Point: 245 °C(lit.)
• Flash Point: 206 °F
• Refractive Index: n20/D 1.421(lit.)
• PSA: 26.3
• LogP: 3.54610
• FEMA: 2808 | OCTYL ISOBUTYRATE
• Solubility: Soluble in ethanol.

Propanoic acid,2-methyl-, octyl ester Security Information

• WGK Germany：2
• RTECS：UA2466375

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Propanoic acid,2-methyl-, octyl ester

Propanoic Acid, 2-Methyl-, Octyl Ester (CAS No. 109-15-9): A Comprehensive Overview

Propanoic acid, 2-methyl-, octyl ester, commonly referred to as CAS No. 109-15-9, is a versatile organic compound with a wide range of applications across various industries. This compound, also known as iso-butyl octanoate, is a derivative of propanoic acid and octanol, making it an ester with unique chemical properties.

The molecular structure of propanoic acid, 2-methyl-, octyl ester consists of a propanoic acid moiety with a methyl group attached to the second carbon atom and an octyl group as the ester substituent. This structure contributes to its solubility properties and reactivity in different chemical environments. The compound is typically a colorless liquid with a pleasant odor, making it suitable for use in cosmetic and fragrance applications.

In recent years, there has been significant interest in the synthesis and application of CAS No. 109-15-9. Researchers have explored various methods to optimize its production process, including enzymatic catalysis and microwave-assisted synthesis. These advancements have not only improved the efficiency of manufacturing but also reduced environmental impact by minimizing byproducts and energy consumption.

The applications of propanoic acid, 2-methyl-, octyl ester are diverse and expanding with new discoveries. In the cosmetic industry, it is widely used as a fragrance ingredient due to its pleasant aroma and ability to act as a carrier for essential oils. Additionally, it finds application in food additives as an emulsifier and stabilizer, enhancing the texture and shelf life of various food products.

In the field of material science, CAS No. 109-15-9 has been investigated for its potential as a precursor in the synthesis of advanced polymers and surfactants. Recent studies have highlighted its role in creating biodegradable materials, aligning with the global trend toward sustainable chemistry.

The environmental impact of propanoic acid, 2-methyl-, octyl ester has also been a focal point of research. Studies indicate that it is biodegradable under aerobic conditions, making it an eco-friendly alternative to traditional chemical additives. However, proper handling and disposal are recommended to ensure minimal environmental footprint.

In conclusion, propanoic acid, 2-methyl-, octyl ester (CAS No. 109-15-9) is a multifaceted compound with significant potential across various industries. Its continued exploration in research will undoubtedly lead to innovative applications and further advancements in sustainable chemical practices.